Cas no 1173022-19-9 (2-Methylimidazole-d6)

2-Methylimidazole-d6 structure
2-Methylimidazole-d6 structure
Product Name:2-Methylimidazole-d6
CAS No:1173022-19-9
MF:C4H6N2
MW:88.1408104896545
CID:1066016
PubChem ID:59638552
Update Time:2025-04-20

2-Methylimidazole-d6 Chemical and Physical Properties

Names and Identifiers

    • 2-Methylimidazole-d6
    • 1,4,5-trideuterio-2-(trideuteriomethyl)imidazole
    • 2-Methylimidazole-d6, 98 atom % D
    • 1173022-19-9
    • DTXSID60732552
    • 2-(~2~H_3_)Methyl(~2~H_3_)-1H-imidazolato
    • AT25927
    • CS-0566702
    • HY-Y1359S
    • Inchi: 1S/C4H6N2/c1-4-5-2-3-6-4/h2-3H,1H3,(H,5,6)/i1D3,2D,3D/hD
    • InChI Key: LXBGSDVWAMZHDD-RSRPWSGMSA-N
    • SMILES: N1([2H])C([2H])=C([2H])N=C1C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 88.090758676g/mol
  • Monoisotopic Mass: 88.090758676g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 44.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Density: 1.104 g/mL at 25 °C

2-Methylimidazole-d6 Security Information

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